Cas no 651769-10-7 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, butyl ester)

• Product name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, butyl ester
• CAS No: 651769-10-7
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 403338
• PubChem ID: 71376588

Benzoic acid, 4-(1H-tetrazol-5-yl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, butyl ester
• butyl 4-(2H-tetrazol-5-yl)benzoate
• DTXSID10799271
• 651769-10-7

• Inchi： InChI=1S/C12H14N4O2/c1-2-3-8-18-12(17)10-6-4-9(5-7-10)11-13-15-16-14-11/h4-7H,2-3,8H2,1H3,(H,13,14,15,16)
• InChI Key： WLUILZMMKHKSQC-UHFFFAOYSA-N
• SMILES： CCCCOC(=O)C1=CC=C(C=C1)C2=NNN=N2

Computed Properties

• Exact Mass: 246.11182
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.76